Cas no 371216-23-8 (N,N-diethyl({imidazo1,2-apyrimidin-2-yl}methyl)sulfanylcarbothioamide)

• Product Name: N,N-diethyl({imidazo1,2-apyrimidin-2-yl}methyl)sulfanylcarbothioamide
• CAS No: 371216-23-8
• MF: C₁₂H₁₆N₄S₂
• MW: 280.412239074707
• CID: 6611696
• PubChem ID: 700181
• Update Time: 2025-07-09

N,N-diethyl({imidazo1,2-apyrimidin-2-yl}methyl)sulfanylcarbothioamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl({imidazo1,2-apyrimidin-2-yl}methyl)sulfanylcarbothioamide
• imidazo[1,2-a]pyrimidin-2-ylmethyl N,N-diethylcarbamodithioate
• AKOS000807922
• N,N-diethyl[({imidazo[1,2-a]pyrimidin-2-yl}methyl)sulfanyl]carbothioamide
• imidazo[1,2-a]pyrimidin-2-ylmethyl diethylcarbamodithioate
• Z56850773
• SR-01000497552-1
• ChemDiv3_003384
• 371216-23-8
• SR-01000497552
• F1177-0021
• HMS1482J18
• IDI1_021294
• BRD-K31147722-001-01-2

• Inchi： 1S/C12H16N4S2/c1-3-15(4-2)12(17)18-9-10-8-16-7-5-6-13-11(16)14-10/h5-8H,3-4,9H2,1-2H3
• InChI Key： VUVZVNVGPRDQSY-UHFFFAOYSA-N
• SMILES： S(C(N(CC)CC)=S)CC1=CN2C=CC=NC2=N1

Computed Properties

• Exact Mass: 280.08163887g/mol
• Monoisotopic Mass: 280.08163887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 90.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[1,2-a]pyrimidines

Additional information on N,N-diethyl({imidazo1,2-apyrimidin-2-yl}methyl)sulfanylcarbothioamide

N,N-Diethyl({Imidazo[1,2-A]Pyrimidin-2-Yl}Methyl)Sulfanylcarbothioamide: A Comprehensive Overview

The compound with CAS No 371216-23-8, commonly referred to as N,N-diethyl({imidazo[1,2-a]pyrimidin-2-yl}methyl)sulfanylcarbothioamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thioamides and features a unique structure that combines an imidazo[1,2-a]pyrimidine ring system with a sulfanylcarbothioamide group. The imidazo[1,2-a]pyrimidine moiety is a bicyclic heterocycle known for its stability and potential biological activity, while the sulfanylcarbothioamide group introduces sulfur-based functional groups that can participate in various chemical reactions and interactions.

Recent studies have highlighted the potential of N,N-diethyl({imidazo[1,2-a]pyrimidin-2-yl}methyl)sulfanylcarbothioamide as a precursor for the synthesis of bioactive compounds. Researchers have explored its ability to act as a scaffold for constructing more complex molecules with enhanced pharmacological properties. For instance, modifications to the imidazo[1,2-a]pyrimidine ring have shown promise in developing novel antitumor agents. The sulfanyl group in the molecule has also been implicated in redox reactions, suggesting its role in antioxidant therapies.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the condensation of an appropriate imidazole derivative with a pyrimidine precursor, followed by functionalization to introduce the sulfanylcarbothioamide group. The diethyl substituents on the nitrogen atoms are believed to enhance the molecule's solubility and stability, making it more amenable for biological applications.

From a pharmacological perspective, N,N-diethyl({imidazo[1,2-a]pyrimidin-2-yl}methyl)sulfanylcarbothioamide has shown potential in modulating cellular signaling pathways. Preclinical studies suggest that it may inhibit key enzymes involved in inflammation and oxidative stress, making it a candidate for anti-inflammatory and neuroprotective therapies. Additionally, its ability to interact with membrane receptors has been explored in the context of developing new treatments for neurological disorders.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound. Molecular docking studies reveal that N,N-diethyl({imidazo[1,2-a]pyrimidin-2-yl}methyl)sulfanylcarbothioamide can bind effectively to several protein targets associated with chronic diseases. These findings underscore its potential as a lead compound for drug discovery efforts.

In terms of industrial applications, the synthesis and characterization of this compound are being optimized to meet the demands of large-scale production. Efforts are underway to develop cost-effective synthetic routes while maintaining high purity standards. The integration of green chemistry principles into these processes is also being explored to minimize environmental impact.

Looking ahead, further research into N,N-diethyl({imidazo[1,2-a]pyrimidin-2-yl}methyl)sulfanylcarbothioamide is expected to unlock new therapeutic avenues. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its translation into clinical applications. As our understanding of this compound deepens, it holds immense promise for advancing medical science and improving human health.